Cas no 147942-92-5 (2H-1-Benzopyran-2-one, 3,4,8-trihydroxy-)

2H-1-Benzopyran-2-one, 3,4,8-trihydroxy-, is a hydroxy-substituted coumarin derivative with notable chemical and biological properties. Its trihydroxy structure enhances its reactivity and potential for forming stable complexes with metal ions, making it useful in coordination chemistry and analytical applications. The compound exhibits strong antioxidant activity due to its phenolic hydroxyl groups, which scavenge free radicals effectively. Its structural features also contribute to potential pharmacological applications, including anti-inflammatory and antimicrobial effects. The presence of multiple hydroxyl groups improves solubility in polar solvents, facilitating its use in synthetic and medicinal chemistry. This compound serves as a versatile intermediate for further functionalization in organic synthesis.

2H-1-Benzopyran-2-one, 3,4,8-trihydroxy- structure

147942-92-5 structure

Product Name:2H-1-Benzopyran-2-one, 3,4,8-trihydroxy-

CAS No:147942-92-5

MF:C₉H₆O₅

MW:194.140943050385

MDL:MFCD00929671

CID:3775495

PubChem ID:54690528

Update Time:2025-05-23

2H-1-Benzopyran-2-one, 3,4,8-trihydroxy- Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one, 3,4,8-trihydroxy-
- 2H-1-Benzopyran-2-one, 3,8-trihydroxy >=95% (LC/MS-UV)
- SCHEMBL8492619
- 8-hydroxy-3,4-dihydroxycoumarin
- 3,4,8-TRIHYDROXYCHROMEN-2-ONE
- 2H-1-Benzopyran-2-one, 3,8-trihydroxy, >=95% (LC/MS-UV)
- 147942-92-5
- 3,4,8-Trihydroxycoumarin
- AKOS040739516
- 3,4,8-Trihydroxy-2H-chromen-2-one
- MDL： MFCD00929671
- Inchi： 1S/C9H6O5/c10-5-3-1-2-4-6(11)7(12)9(13)14-8(4)5/h1-3,10-12H
- InChI Key： OJIYXYUCRVFSRV-UHFFFAOYSA-N
- SMILES： O1C(C(=C(C2C=CC=C(C1=2)O)O)O)=O

Computed Properties

Exact Mass: 194.02152329g/mol
Monoisotopic Mass: 194.02152329g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 87Å²

2H-1-Benzopyran-2-one, 3,4,8-trihydroxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SMB00572-1MG	2H-1-Benzopyran-2-one, 3,8-trihydroxy	147942-92-5		1mg	¥7139.89	2023-09-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H463941-1mg	2H-1-Benzopyran-2-one, 3,4,8-trihydroxy-	147942-92-5	≥95%（LC/MS-UV）	1mg	¥5773.90	2023-09-02
AN HUI ZE SHENG Technology Co., Ltd.	SMB00572-1mg		147942-92-5	≥95%(LC/MS-UV)	1mg	￥7139.89	2023-09-15